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Compound of Interest

Compound Name: 1,3-Cyclopentanedione

Cat. No.: B128120 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
1,3-Cyclopentanedione is a highly versatile cyclic diketone that serves as a crucial building

block in the synthesis of a wide array of pharmaceutical compounds. Its unique structural

features, including the presence of two carbonyl groups and acidic methylene protons, allow for

a variety of chemical transformations, making it an invaluable precursor in drug discovery and

development. The keto-enol tautomerism of 1,3-cyclopentanedione plays a central role in its

reactivity, with the enol form being stabilized by intramolecular hydrogen bonding. This property

facilitates numerous synthetic applications, from the construction of complex carbocyclic

skeletons to its use as a bioisostere for the carboxylic acid functional group.

This document provides detailed application notes and experimental protocols for the use of

1,3-cyclopentanedione and its derivatives in three key areas of pharmaceutical synthesis: as

a precursor for prostaglandins, as a carboxylic acid isostere in thromboxane A2 (TP) receptor

antagonists, and in the synthesis of chemical probes for studying biological systems.
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A thorough understanding of the physicochemical properties of 1,3-cyclopentanedione is

essential for its effective application in synthesis.

Property Value

IUPAC Name Cyclopentane-1,3-dione

CAS Number 3859-41-4

Molecular Formula C₅H₆O₂

Molecular Weight 98.10 g/mol

Appearance White to cream crystalline powder

Melting Point 149–151 °C

pKa 5.23

Application 1: Precursor for Prostaglandin
Synthesis
1,3-Cyclopentanedione derivatives are key intermediates in the total synthesis of

prostaglandins, a class of potent lipid compounds with diverse physiological effects. A common

strategy involves the synthesis of a substituted 4-hydroxy-2-cyclopentenone, which serves as a

versatile precursor to various prostaglandins.

Synthetic Pathway Overview
The synthesis of (dl)-Prostaglandin F1α methyl ester can be achieved from a 2,3-dialkyl-4-

hydroxy-2-cyclopentenone intermediate, which is accessible from 1,3-cyclopentanedione. The

overall synthetic strategy involves the reduction of the cyclopentenone to a diol, followed by the

introduction of the requisite side chains.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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